Cas no 893909-49-4 (2-({2-cyclopentyl-6,8-dimethyl-5,7-dioxo-5H,6H,7H,8H-1,3diazino4,5-dpyrimidin-4-yl}sulfanyl)-N-(3-acetamidophenyl)acetamide)

• Product Name: 2-({2-cyclopentyl-6,8-dimethyl-5,7-dioxo-5H,6H,7H,8H-1,3diazino4,5-dpyrimidin-4-yl}sulfanyl)-N-(3-acetamidophenyl)acetamide
• CAS No: 893909-49-4
• Molecular Formula: C₂₃H₂₆N₆O₄S
• Molecular Weight: 482.555343151093
• CID: 5939270
• PubChem ID: 18561664

2-({2-cyclopentyl-6,8-dimethyl-5,7-dioxo-5H,6H,7H,8H-1,3diazino4,5-dpyrimidin-4-yl}sulfanyl)-N-(3-acetamidophenyl)acetamide Properties

Names and Identifiers

• 2-({2-cyclopentyl-6,8-dimethyl-5,7-dioxo-5H,6H,7H,8H-1,3diazino4,5-dpyrimidin-4-yl}sulfanyl)-N-(3-acetamidophenyl)acetamide
• Acetamide, N-[3-(acetylamino)phenyl]-2-[(2-cyclopentyl-5,6,7,8-tetrahydro-6,8-dimethyl-5,7-dioxopyrimido[4,5-d]pyrimidin-4-yl)thio]-
• 893909-49-4
• N-(3-acetamidophenyl)-2-(7-cyclopentyl-1,3-dimethyl-2,4-dioxopyrimido[4,5-d]pyrimidin-5-yl)sulfanylacetamide
• F1873-0523
• AKOS024615142
• N-(3-acetamidophenyl)-2-((2-cyclopentyl-6,8-dimethyl-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)acetamide

• InChIKey： VLSQKKLCXWTQBT-UHFFFAOYSA-N
• Inchi： 1S/C23H26N6O4S/c1-13(30)24-15-9-6-10-16(11-15)25-17(31)12-34-21-18-20(28(2)23(33)29(3)22(18)32)26-19(27-21)14-7-4-5-8-14/h6,9-11,14H,4-5,7-8,12H2,1-3H3,(H,24,30)(H,25,31)
• SMILES： C(NC1=CC=CC(NC(C)=O)=C1)(=O)CSC1N=C(C2CCCC2)N=C2N(C)C(=O)N(C)C(=O)C2=1

Computed Properties

• Exact Mass: 482.17362451g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 6
• Monoisotopic Mass: 482.17362451g/mol
• Heavy Atom Count: 34
• Complexity: 806
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2
• Topological Polar Surface Area: 150Ų

Experimental Properties

• pka: 12.24±0.70(Predicted)
• Density: 1.42±0.1 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Acetanilides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acetanilides